2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride

• Molecular Formula: C9H16ClN3O3S
• Molecular Weight: 281.76 g/mol
• IUPAC Name: 2-(3-tert-butyl-4-methyl-5-oxo-1,2,4-triazol-1-yl)ethanesulfonyl chloride
• InChI: InChI=1S/C9H16ClN3O3S/c1-9(2,3)7-11-13(8(14)12(7)4)5-6-17(10,15)16/h5-6H2,1-4H3
• InChI Key: AHUCIQOVKCBDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)N1C)CCS(=O)(=O)Cl

Description

The compound 2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride is a triazolinone-based sulfonyl chloride derivative. Its structure comprises a 1,2,4-triazolinone core substituted with a tert-butyl group at position 3, a methyl group at position 4, and a sulfonyl chloride moiety linked via an ethane bridge. The sulfonyl chloride group is highly reactive, enabling nucleophilic substitution reactions to form sulfonamides or sulfonate esters, which are critical in bioactive molecule development .

Preparation Methods

Step 1: Synthesis of the Triazole Core

The synthesis of the triazole core can be achieved through the cycloaddition reaction between an alkyne and an azide. For the 3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl moiety, one might start with a suitable alkyne and azide precursor.

The introduction of the sulfonyl chloride group can be achieved by reacting the triazole core with chlorosulfonic acid or thionyl chloride in the presence of a suitable solvent.

Step 3: Final Assembly

The final step involves the assembly of the ethane-1-sulfonyl chloride moiety onto the triazole core. This could potentially be achieved through a nucleophilic substitution reaction.

General Principles of Sulfonyl Chloride Synthesis

Sulfonyl chlorides are typically synthesized by the reaction of sulfonic acids with chlorinating agents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). The choice of chlorinating agent depends on the specific conditions required for the reaction.

Analysis of Relevant Chemical Reactions

Cycloaddition Reactions for Triazoles

Cycloaddition reactions between alkynes and azides are well-documented for the synthesis of triazoles. These reactions often proceed via a copper(I) catalyzed azide-alkyne cycloaddition (CuAAC) pathway, which is highly efficient and selective.

Sulfonylation Reactions

Experimental Considerations

Solvent Selection

The choice of solvent is crucial in organic synthesis. For reactions involving sulfonyl chlorides, solvents like dichloromethane or chloroform are often used due to their stability and ability to dissolve a wide range of organic compounds.

Temperature Control

Temperature control is essential in many organic reactions. For the synthesis of sulfonyl chlorides, reactions are typically carried out at room temperature or slightly elevated temperatures to avoid decomposition of the sulfonyl chloride.

In-Depth Research Findings

Research in the field of organic synthesis continues to evolve, with new methods being developed for the synthesis of complex molecules. The use of copper(I) catalyzed azide-alkyne cycloaddition for triazole synthesis is a well-established method. However, specific applications to the synthesis of 2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride require further investigation.

Chemical Reactions Analysis

Types of Reactions

2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride can undergo various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be replaced by other nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction: The triazole ring and other functional groups can participate in redox reactions under specific conditions.

Hydrolysis: The sulfonyl chloride group can be hydrolyzed to form sulfonic acids.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles like amines and alcohols, oxidizing agents like hydrogen peroxide, and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperatures and pH to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of sulfonamide derivatives, while oxidation reactions can produce sulfoxides or sulfones.

Scientific Research Applications

2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride has several applications in scientific research:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound’s unique structure makes it suitable for the development of advanced materials with specific properties.

Biological Studies: It can be used as a probe or reagent in biochemical assays to study enzyme activities and other biological processes.

Mechanism of Action

The mechanism of action of 2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride involves its interaction with specific molecular targets. The sulfonyl chloride group can react with nucleophilic sites on proteins or other biomolecules, leading to covalent modifications that alter their function. The triazole ring may also participate in binding interactions with target molecules, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Triazolinone derivatives are widely explored in agrochemistry due to their herbicidal and fungicidal activities. Below is a comparison of the target compound with structurally related analogs:

Compound Name	Functional Group	Key Substituents	Primary Application
2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride	Sulfonyl chloride	tert-Butyl, methyl, ethane-sulfonyl chloride	Intermediate for sulfonamide synthesis
Carfentrazone-ethyl	Ethyl ester	Chlorophenyl, ethyl carboxylate	Post-emergence herbicide (broadleaf control)
Sulfentrazone	Sulfonamide	Dichlorophenyl, methyl sulfonamide	Pre-emergence herbicide (soybean crops)
Amicarbazone	Carbamate	Isopropyl, carbamate	Photosystem II inhibitor (sugarcane, turf)

Key Observations :

Reactivity : The sulfonyl chloride group in the target compound enhances its utility as a synthetic intermediate compared to esters (e.g., carfentrazone-ethyl) or sulfonamides (e.g., sulfentrazone). However, this group also reduces stability under humid or basic conditions, necessitating careful handling .

Biological Activity: Unlike carfentrazone-ethyl, which directly acts as a protoporphyrinogen oxidase (PPO) inhibitor, the target compound lacks intrinsic herbicidal activity but serves as a precursor for active sulfonamide derivatives. Its tert-butyl and methyl groups likely improve steric shielding, delaying metabolic degradation in derived molecules .

Synthesis Pathways: The target compound’s synthesis parallels carfentrazone-ethyl’s, involving cyclization of triazolinone precursors followed by sulfonation. However, chlorination steps (e.g., using thionyl chloride) are critical to introduce the sulfonyl chloride group, contrasting with esterification in carfentrazone-ethyl production .

Thermodynamic and Crystallographic Data

While explicit data for the target compound are scarce in public literature, analogous triazolinones exhibit predictable trends:

• Melting Points : Sulfonyl chloride derivatives typically show higher melting points (150–200°C) than esters (e.g., carfentrazone-ethyl melts at 72°C) due to stronger intermolecular forces.
• Crystallography: SHELX software (e.g., SHELXL) is widely used for refining crystal structures of triazolinones. For example, carfentrazone-ethyl’s structure (space group P2₁/c) was resolved using SHELX-based methods, highlighting the program’s utility for agrochemical crystallography .

Biological Activity

2-(3-tert-Butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride (CAS No. 2059965-48-7) is a sulfonyl chloride derivative of a triazole compound. This compound has garnered attention due to its potential biological activities, including antibacterial, antifungal, and anticancer properties. This article reviews the biological activity of this compound based on various studies and findings.

The molecular formula of 2-(3-tert-butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride is $C_9H_{16}ClN_3O_3S$, with a molecular weight of 281.76 g/mol. The structure includes a triazole ring which is known for its diverse biological activities.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

Antibacterial Activity

Research has indicated that compounds containing the triazole moiety exhibit significant antibacterial properties. For instance, derivatives of triazoles have been tested against various bacterial strains including Escherichia coli and Staphylococcus aureus. In vitro studies demonstrated that triazole derivatives can inhibit the growth of these bacteria effectively, with minimum inhibitory concentrations (MICs) often in the range of 12.5 to 25 μg/mL .

Antifungal Activity

The antifungal efficacy of triazole compounds is well-documented. Compounds similar to 2-(3-tert-butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride have shown activity against fungi such as Candida albicans and Aspergillus niger, with MIC values ranging from 1.6 to 25 μg/mL . The presence of hydrophobic groups in the structure enhances antifungal activity.

Anticancer Properties

Triazole derivatives have been investigated for their potential anticancer effects. Studies have reported that certain triazole-containing compounds exhibit cytotoxic effects against various cancer cell lines. For example, compounds derived from triazolethiones demonstrated significant activity against colon carcinoma (HCT116) and breast cancer (T47D) cell lines with IC50 values indicating effective growth inhibition .

Case Studies

Several studies have explored the biological activities of similar triazole derivatives:

• Study on Antimicrobial Activity : A study assessed the antimicrobial properties of triazole derivatives against both Gram-positive and Gram-negative bacteria. The results indicated that specific modifications to the triazole structure significantly enhanced antibacterial potency .
• Evaluation of Antifungal Effects : Research focused on the antifungal properties of substituted triazoles revealed that modifications such as halogen substitutions increased efficacy against fungal pathogens .
• Cytotoxicity Assessment : In vitro cytotoxicity assays were performed on various cancer cell lines using triazole derivatives. The findings suggested that these compounds could induce apoptosis in cancer cells, making them potential candidates for further development in cancer therapy .

Data Summary

The following table summarizes key findings related to the biological activities of 2-(3-tert-butyl-4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethane-1-sulfonyl chloride and related compounds:

Biological Activity	Target Organisms/Cells	Effective Concentration (μg/mL)	Reference
Antibacterial	E. coli, S. aureus	12.5 - 25
Antifungal	Candida albicans	1.6 - 25
Anticancer	HCT116 (colon cancer)	IC50: 6.2
	T47D (breast cancer)	IC50: 27.3